Cas no 1006440-43-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid)

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid structure
1006440-43-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
CAS No:1006440-43-2
MF:C8H11N3O6S
MW:277.254440546036
MDL:MFCD05862149
CID:3160081
PubChem ID:19621761
Update Time:2025-04-21

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methane]sulfonyl}acetic acid
    • 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
    • C8H11N3O6S
    • 2-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfonyl]acetic acid
    • 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
    • 2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
    • AKOS000311817
    • STL414479
    • (3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
    • GQB44043
    • 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
    • {[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
    • 2-{[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
    • 1006440-43-2
    • EN300-92440
    • MDL： MFCD05862149
    • Inchi： 1S/C8H11N3O6S/c1-5-8(11(14)15)6(2)10(9-5)4-18(16,17)3-7(12)13/h3-4H2,1-2H3,(H,12,13)
    • InChI Key： KBIIJQXUUQRLCA-UHFFFAOYSA-N
    • SMILES： S(CC(=O)O)(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 277.03685625Da
  • Monoisotopic Mass: 277.03685625Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 143Ų

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Pricemore >>

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